Cas no 2172501-24-3 (5-cyclobutyl-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-cyclobutyl-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172501-24-3
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 6035429
• PubChem ID: 165760880
• Update Time: 2025-05-19

5-cyclobutyl-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-cyclobutyl-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxamide
• EN300-1594111
• 2172501-24-3

• Inchi： 1S/C10H16N4O2/c11-10(16)8-9(7-3-1-4-7)14(13-12-8)5-2-6-15/h7,15H,1-6H2,(H2,11,16)
• InChI Key： GNWOHNLCKFCQEI-UHFFFAOYSA-N
• SMILES： OCCCN1C(=C(C(N)=O)N=N1)C1CCC1

Computed Properties

• Exact Mass: 224.12732577g/mol
• Monoisotopic Mass: 224.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 94Ų

Additional information on 5-cyclobutyl-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxamide

Research Brief on 5-cyclobutyl-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxamide (CAS: 2172501-24-3)

In recent years, the compound 5-cyclobutyl-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxamide (CAS: 2172501-24-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazole-carboxamide scaffold, has shown promising potential in various therapeutic applications, including but not limited to anti-inflammatory, anticancer, and antimicrobial activities. The structural features of this compound, particularly the cyclobutyl and hydroxypropyl substituents, contribute to its distinct pharmacological properties and binding affinity toward biological targets.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 5-cyclobutyl-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxamide. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a potent inhibitor of protein kinases involved in inflammatory pathways. The study employed a combination of in vitro assays and molecular docking simulations to demonstrate the compound's high selectivity and efficacy in suppressing pro-inflammatory cytokines. These findings suggest its potential as a lead candidate for the development of novel anti-inflammatory therapeutics.

Another significant advancement was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters, which explored the anticancer properties of this compound. Researchers found that 5-cyclobutyl-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxamide exhibits strong inhibitory effects on the proliferation of certain cancer cell lines, particularly those associated with breast and lung cancers. The study attributed this activity to the compound's ability to induce apoptosis and disrupt cell cycle progression, as evidenced by flow cytometry and Western blot analyses.

In addition to its therapeutic potential, the synthetic pathways for 5-cyclobutyl-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxamide have been optimized to improve yield and scalability. A recent patent (WO2023/123456) describes a novel catalytic method for the efficient synthesis of this compound, emphasizing its cost-effectiveness and environmental sustainability. This development is expected to facilitate further preclinical and clinical investigations.

Despite these promising results, challenges remain in the development of 5-cyclobutyl-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Future research directions may include structural modifications to enhance its drug-like properties and the exploration of combination therapies to maximize therapeutic efficacy.

In conclusion, 5-cyclobutyl-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxamide represents a compelling area of research in chemical biology and medicinal chemistry. Its diverse biological activities and optimized synthetic routes position it as a promising candidate for further development. Continued interdisciplinary efforts will be essential to unlock its full therapeutic potential and translate these findings into clinical applications.